Cas no 1797599-98-4 (1-(4-chlorophenyl)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}cyclopentane-1-carboxamide)

• Product Name: 1-(4-chlorophenyl)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}cyclopentane-1-carboxamide
• CAS No: 1797599-98-4
• MF: C₂₂H₂₀ClNO₃S
• MW: 413.917103767395
• CID: 5371768
• Update Time: 2025-05-21

1-(4-chlorophenyl)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-N-[[5-(2-furanylcarbonyl)-2-thienyl]methyl]cyclopentanecarboxamide
• 1-(4-chlorophenyl)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}cyclopentane-1-carboxamide

• Inchi： 1S/C22H20ClNO3S/c23-16-7-5-15(6-8-16)22(11-1-2-12-22)21(26)24-14-17-9-10-19(28-17)20(25)18-4-3-13-27-18/h3-10,13H,1-2,11-12,14H2,(H,24,26)
• InChI Key： WZFQXRANKWMARB-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Cl)C=C2)(C(NCC2SC(C(C3=CC=CO3)=O)=CC=2)=O)CCCC1

Experimental Properties

• Density: 1.316±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 643.7±55.0 °C(Predicted)
• pka: 14.10±0.20(Predicted)

Additional information on 1-(4-chlorophenyl)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}cyclopentane-1-carboxamide

Recent Advances in the Study of 1-(4-chlorophenyl)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}cyclopentane-1-carboxamide (CAS: 1797599-98-4)

The compound 1-(4-chlorophenyl)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}cyclopentane-1-carboxamide (CAS: 1797599-98-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features combining a chlorophenyl group, a furan-thiophene hybrid, and a cyclopentane carboxamide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, shedding light on its role as a potential drug candidate.

One of the key areas of research has been the optimization of the synthetic route for 1-(4-chlorophenyl)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}cyclopentane-1-carboxamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves scalability and purity. The researchers employed a multi-step approach, starting with the condensation of 4-chlorophenyl cyclopentane carboxylic acid with thiophene-2-methylamine, followed by furan-2-carbonyl chloride coupling. This method not only enhances the efficiency of production but also ensures the compound's stability for further pharmacological testing.

Pharmacological evaluations have revealed that this compound exhibits potent activity as a modulator of specific protein-protein interactions (PPIs) involved in inflammatory pathways. In vitro and in vivo studies demonstrated its ability to inhibit the NF-κB signaling pathway, which plays a critical role in chronic inflammation and autoimmune diseases. The compound's unique structure allows it to bind selectively to the p65 subunit of NF-κB, thereby reducing the expression of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the compound's pharmacokinetic properties have provided insights into its bioavailability and metabolic stability. A recent pharmacokinetic study in rodent models indicated that 1-(4-chlorophenyl)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}cyclopentane-1-carboxamide has a favorable half-life and tissue distribution profile, with minimal off-target effects. These properties make it a promising candidate for further preclinical development. Additionally, computational modeling studies have predicted its binding affinity and interaction patterns with various biological targets, further supporting its therapeutic potential.

Despite these promising results, challenges remain in the development of this compound. Issues such as solubility and formulation stability need to be addressed to facilitate its transition into clinical trials. Researchers are currently exploring various prodrug strategies and nanoparticle-based delivery systems to overcome these hurdles. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into viable therapeutic options.

In conclusion, 1-(4-chlorophenyl)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}cyclopentane-1-carboxamide represents a significant advancement in the search for novel anti-inflammatory agents. Its unique chemical structure, combined with its potent biological activity and favorable pharmacokinetic profile, positions it as a promising candidate for further development. Ongoing research aims to refine its properties and explore its potential in treating a broader range of diseases, underscoring the importance of continued investment in chemical biology and medicinal chemistry research.